4-{[(3-fluorophenyl)amino]sulfonyl}-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide
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Description
4-{[(3-fluorophenyl)amino]sulfonyl}-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C15H12FN3O4S2 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.02532638 g/mol and the complexity rating of the compound is 586. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
A study by Janakiramudu et al. (2017) focused on sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, a compound related to the one , and their antimicrobial activity. The research highlighted the synthesis of new derivatives and their effectiveness against various bacteria and fungi, indicating potential applications in antimicrobial treatments (Janakiramudu et al., 2017).
Antiandrogen Activity
Tucker et al. (1988) explored nonsteroidal antiandrogens, synthesizing and examining the structure-activity relationships of 3-substituted derivatives of 2-hydroxypropionanilides. These studies contribute to understanding the potential use of such compounds in treating androgen-responsive diseases (Tucker et al., 1988).
Antiproliferative Activities
Mert et al. (2014) synthesized pyrazole-sulfonamide derivatives and evaluated their antiproliferative activities against certain cell lines. This research is significant for the potential development of new anticancer drugs (Mert et al., 2014).
Materials Science Applications
Hsiao et al. (1997) and Liu et al. (2013) conducted studies on the synthesis and properties of aromatic polyamides based on ether-sulfone-dicarboxylic acids. These materials have applications in various industries due to their thermal stability and solubility properties (Hsiao et al., 1997); (Liu et al., 2013).
Enzyme Inhibition
Ilies et al. (2003) researched halogenated sulfonamides as inhibitors of the enzyme carbonic anhydrase IX, relevant for potential antitumor agents. This study contributes to the understanding of selective enzyme inhibition in cancer treatment (Ilies et al., 2003).
Properties
IUPAC Name |
4-[(3-fluorophenyl)sulfamoyl]-N-(5-methyl-1,2-oxazol-3-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O4S2/c1-9-5-14(18-23-9)17-15(20)13-7-12(8-24-13)25(21,22)19-11-4-2-3-10(16)6-11/h2-8,19H,1H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZNLRKJOOOVMMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=CC(=CS2)S(=O)(=O)NC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.